Cas no 2403351-35-7 (7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid)

• Product Name: 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid
• CAS No: 2403351-35-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6210920
• PubChem ID: 165911171
• Update Time: 2025-07-23

7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273932
• 2403351-35-7
• 7-acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid
• 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid

• Inchi： 1S/C11H12N2O3/c1-7(14)13-5-4-8-2-3-9(11(15)16)12-10(8)6-13/h2-3H,4-6H2,1H3,(H,15,16)
• InChI Key： IXHVGXBIFWWUHV-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2C(=CC=C(C(=O)O)N=2)CC1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.5Ų

Additional information on 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid

Comprehensive Overview of 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid (CAS No. 2403351-35-7)

7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid (CAS No. 2403351-35-7) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a naphthyridine core, a privileged scaffold in medicinal chemistry due to its versatile binding properties and bioactivity. The presence of an acetyl group and a carboxylic acid moiety further enhances its potential as a building block for drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

Recent studies highlight the growing interest in naphthyridine derivatives as modulators of protein-protein interactions (PPIs), a hot topic in drug development. Researchers are actively exploring compounds like 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid for their ability to disrupt pathological PPIs implicated in diseases such as cancer and neurodegenerative conditions. Its tetrahydro configuration also suggests improved bioavailability compared to fully aromatic analogs, addressing a key challenge in small-molecule therapeutics.

The synthetic versatility of this compound aligns with the pharmaceutical industry's focus on fragment-based drug design (FBDD). Its carboxylic acid group allows for straightforward derivatization, enabling rapid structure-activity relationship (SAR) studies. This characteristic has made it a valuable intermediate in the development of kinase inhibitors, as evidenced by patent literature covering naphthyridine-based compounds for oncology applications.

From a biochemical perspective, the 7-acetyl substitution pattern is particularly intriguing. Acetyl groups often serve as metabolic switches through post-translational modifications, and this compound's potential to mimic such biological processes has sparked investigations into its epigenetic effects. Such properties resonate with current trends in precision medicine, where researchers seek compounds capable of modulating specific cellular pathways with high selectivity.

Analytical characterization of CAS No. 2403351-35-7 reveals interesting physicochemical properties. The molecule exhibits balanced lipophilicity (predicted LogP ~1.2-1.8), making it suitable for both central nervous system (CNS) and peripheral targets. Its carboxylic acid functionality ensures water solubility at physiological pH, while the tetrahydro-naphthyridine core provides sufficient membrane permeability – a rare combination that addresses the 'molecular obesity' problem plaguing modern drug candidates.

In the context of green chemistry, this compound's synthetic route has been optimized to minimize hazardous byproducts, reflecting the pharmaceutical industry's commitment to sustainable manufacturing. Recent process chemistry publications describe efficient catalytic hydrogenation methods for producing the tetrahydro moiety, reducing both environmental impact and production costs. These advancements make 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid an attractive candidate for scale-up in API manufacturing.

The growing database of naphthyridine bioisosteres in clinical trials underscores the therapeutic potential of this chemical class. While CAS 2403351-35-7 itself may not be a drug candidate, its structural features inform the design of novel therapeutics. For instance, its hydrogen bond acceptor/donor pattern is being studied for potential applications in antiviral research, particularly against RNA viruses – a timely investigation given recent global health challenges.

Quality control of this compound presents unique analytical challenges due to its multiple chiral centers and potential for tautomerism. Modern techniques like chiral HPLC and LC-MS/MS are essential for ensuring the purity of 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid batches. These analytical methods have become increasingly important as regulatory agencies emphasize thorough characterization of pharmaceutical intermediates.

Looking forward, the scientific community anticipates expanded applications for this compound in proteolysis targeting chimera (PROTAC) development. Its ability to simultaneously engage multiple binding sites makes it a promising linker or warhead component in these revolutionary therapeutic modalities. Several research groups have published preliminary results using similar naphthyridine-carboxylic acid structures as E3 ligase recruiters in PROTAC systems.

In summary, 7-Acetyl-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid represents a fascinating case study in modern medicinal chemistry. Its structural features address multiple contemporary challenges in drug discovery, from bioavailability optimization to targeted protein degradation. As research into heterocyclic building blocks intensifies, this compound will likely play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.